Cas no 1804847-20-8 (Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804847-20-8
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4815230
• Update Time: 2025-10-29

Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)5-6(19-8(9,10)11)3(13(16)17)2-4(14)12-5/h2H,1H3,(H,12,14)
• InChI Key： RAKDKKVXHMUTOG-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(NC=1C(=O)OC)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 0.7
• Topological Polar Surface Area: 110

Additional information on Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804847-20-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804847-20-8, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The structural features of this pyridine derivative, including its hydroxyl, nitro, and trifluoromethoxy substituents, contribute to its unique reactivity and biological potential.

The< strong>6-hydroxy and 3-(trifluoromethoxy) groups in the molecule impart specific electronic and steric properties, making it an ideal candidate for further functionalization. In recent years, there has been a surge in research focusing on pyridine-based scaffolds due to their prevalence in pharmacophores across multiple drug classes. The< strong>4-nitro substituent further enhances the compound's utility by providing a site for selective reduction or transformation into more complex structures.

One of the most compelling aspects of Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is its role in the development of novel therapeutic agents. For instance, studies have demonstrated its potential in the synthesis of inhibitors targeting enzymes involved in pain signaling and neuroinflammation. The< strong>trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making it a favored moiety in drug design. Recent advancements in computational chemistry have further elucidated the mechanistic pathways by which this compound can be incorporated into more complex drug molecules.

The pharmaceutical industry has increasingly leveraged this intermediate to develop next-generation therapeutics with improved efficacy and reduced side effects. Researchers have explored various synthetic routes to optimize the yield and purity of Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate, often employing green chemistry principles to minimize environmental impact. These efforts align with global trends toward sustainable pharmaceutical manufacturing, where efficiency and ecological responsibility are paramount.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The< strong>6-hydroxy and< strong>4-nitro functionalities allow for modifications that can enhance the bioactivity of pesticide analogs. By integrating such intermediates into crop protection agents, scientists aim to develop formulations that are both effective and environmentally benign. This dual utility underscores the versatility of Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate across multiple scientific disciplines.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Advanced catalytic systems have been developed to streamline these processes while maintaining high selectivity. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of< strong>3-(trifluoromethoxy) groups without unwanted byproducts. Such innovations not only improve yield but also reduce the time required for synthesis, making it more cost-effective for industrial-scale production.

The biological activity of Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate has been extensively studied in vitro and in vivo. Preclinical trials have highlighted its potential as a precursor for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong>nitro group plays a critical role in modulating receptor interactions, while the< strong>hydroxyl moiety facilitates hydrogen bonding interactions with biological targets. These features make it an attractive scaffold for medicinal chemists seeking to design novel therapeutics.

The growing body of research on this compound underscores its significance in modern chemical biology. Collaborative efforts between academia and industry have led to innovative synthetic strategies that enhance both accessibility and functionality. As our understanding of molecular interactions deepens, Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is poised to remain at the forefront of drug discovery initiatives.

In conclusion, Methyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804847-20-8) is a multifaceted intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse functionalizations, making it indispensable for synthesizing bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance in advancing chemical biology is undeniable.